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Compound of Interest

Compound Name:
2-(2-Amino-6-

chlorophenyl)ethanol

Cat. No.: B025841 Get Quote

Technical Overview of 2-(2-Amino-6-
chlorophenyl)ethanol
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the fundamental physicochemical

properties of 2-(2-Amino-6-chlorophenyl)ethanol, a compound of interest in medicinal

chemistry and pharmaceutical research. Its structure, featuring a chlorinated phenyl group

attached to an ethanol moiety with an amino functional group, makes it a versatile intermediate

in the synthesis of various bioactive molecules.

Physicochemical Data
The core molecular properties of 2-(2-Amino-6-chlorophenyl)ethanol are summarized in the

table below. This data is essential for stoichiometric calculations, analytical method

development, and chemical synthesis planning.
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Property Value Source

Molecular Formula C8H10ClNO [1][2][3][4]

Molecular Weight 171.62 g/mol [1][2][3][4]

CAS Number 100376-53-2 [1][2][3][5][6]

Structural and Chemical Identity
2-(2-Amino-6-chlorophenyl)ethanol is an organic compound that is typically a white to slightly

yellow solid at room temperature. The presence of amino and hydroxyl groups contributes to its

biological activity and reactivity, making it a valuable building block in organic synthesis. Key

reactions involving this compound include nucleophilic substitutions at the amino group and

acylation at the hydroxyl group.

Logical Relationship of Identifiers
The following diagram illustrates the hierarchical relationship between the common name of the

compound and its definitive chemical identifiers.

2-(2-Amino-6-chlorophenyl)ethanol

CAS: 100376-53-2

is identified by

Formula: C8H10ClNO

has formula

MW: 171.62 g/mol

has molecular weight

Click to download full resolution via product page

Fig. 1: Chemical Identifier Relationship

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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